2-(4-amino-3,5-dichlorophenyl)-5-bromo-1H-benzo[f]isoindole-1,3(2H)-dione

• IUPAC Name: 2-(4-amino-3,5-dichlorophenyl)-5-bromobenzo[f]isoindole-1,3-dione
• InChI: InChI=1S/C18H9BrCl2N2O2/c19-13-3-1-2-8-4-11-12(7-10(8)13)18(25)23(17(11)24)9-5-14(20)16(22)15(21)6-9/h1-7H,22H2
• InChI Key: FSRMYFPCOQXADB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC3=C(C=C2C(=C1)Br)C(=O)N(C3=O)C4=CC(=C(C(=C4)Cl)N)Cl
• Molecular Formula: C18H9BrCl2N2O2
• Molecular Weight: 436.1 g/mol

Description

2-(4-amino-3,5-dichlorophenyl)-5-bromo-1H-benzo[f]isoindole-1,3(2H)-dione, also known as BRD-0705, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. This compound is a member of the isoindolinone family of compounds and has been found to exhibit potent inhibitory activity against a variety of protein targets.

Mechanism of Action

2-(4-amino-3,5-dichlorophenyl)-5-bromo-1H-benzo[f]isoindole-1,3(2H)-dione is a competitive inhibitor of the bromodomains of BRD4 and CREBBP. It binds to the acetyl-lysine binding pocket of these proteins, preventing the recruitment of transcriptional co-activators and subsequent gene expression. This mechanism of action has been confirmed by X-ray crystallography studies, which have shown that this compound binds to the bromodomain with high affinity and specificity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. Inhibition of BRD4 and CREBBP by this compound has been shown to have anti-tumor effects in several cancer cell lines, including acute myeloid leukemia and multiple myeloma. In addition, it has been found to have anti-inflammatory effects in preclinical models of rheumatoid arthritis and asthma.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-amino-3,5-dichlorophenyl)-5-bromo-1H-benzo[f]isoindole-1,3(2H)-dione is its high potency and specificity for the bromodomains of BRD4 and CREBBP. This makes it a valuable tool for studying the role of these proteins in disease and for developing novel therapeutic strategies. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of 2-(4-amino-3,5-dichlorophenyl)-5-bromo-1H-benzo[f]isoindole-1,3(2H)-dione. One area of interest is the development of more potent and selective inhibitors of the bromodomains of BRD4 and CREBBP. Another potential direction is the investigation of the role of these proteins in other diseases, such as neurodegenerative disorders and infectious diseases. Finally, the development of new drug delivery systems for this compound could improve its solubility and expand its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a small molecule inhibitor that has shown promise as a potential therapeutic agent for cancer and inflammation. Its high potency and specificity for the bromodomains of BRD4 and CREBBP make it a valuable tool for studying the role of these proteins in disease. Further research is needed to explore its full potential as a therapeutic agent and to develop new drug delivery systems to improve its solubility.

Synthesis Methods

The synthesis of 2-(4-amino-3,5-dichlorophenyl)-5-bromo-1H-benzo[f]isoindole-1,3(2H)-dione has been described in several research articles. The most commonly used method involves the condensation of 4-amino-3,5-dichlorobenzaldehyde with 5-bromo-1H-benzo[f]isoindole-1,3(2H)-dione in the presence of a suitable base. The resulting product is then purified by recrystallization or column chromatography. The yield of this method varies depending on the reaction conditions, but it typically ranges from 30-50%.

Scientific Research Applications

2-(4-amino-3,5-dichlorophenyl)-5-bromo-1H-benzo[f]isoindole-1,3(2H)-dione has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent inhibitory activity against a variety of protein targets, including the bromodomains of BRD4 and CREBBP. These proteins are involved in the regulation of gene expression and have been implicated in several diseases, including cancer and inflammation. Inhibition of these proteins by this compound has been shown to have anti-tumor and anti-inflammatory effects in preclinical models.